Cas no 900011-55-4 (3-(3-chloro-2-methylphenyl)carbamoyl-2-(piperazin-1-yl)propanoic acid)

• Product Name: 3-(3-chloro-2-methylphenyl)carbamoyl-2-(piperazin-1-yl)propanoic acid
• CAS No: 900011-55-4
• MF: C₁₅H₂₀ClN₃O₃
• MW: 325.790602684021
• CID: 5504904
• PubChem ID: 16803547
• Update Time: 2025-06-08

3-(3-chloro-2-methylphenyl)carbamoyl-2-(piperazin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• F2721-0296
• 900011-55-4
• 4-((3-chloro-2-methylphenyl)amino)-4-oxo-2-(piperazin-1-yl)butanoic acid
• 4-(3-chloro-2-methylanilino)-4-oxo-2-piperazin-1-ylbutanoic acid
• AKOS005143295
• 3-(3-chloro-2-methylphenyl)carbamoyl-2-(piperazin-1-yl)propanoic acid

• Inchi： 1S/C15H20ClN3O3/c1-10-11(16)3-2-4-12(10)18-14(20)9-13(15(21)22)19-7-5-17-6-8-19/h2-4,13,17H,5-9H2,1H3,(H,18,20)(H,21,22)
• InChI Key： LQKGNPSXUOLXGM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NC(CC(C(=O)O)N1CCNCC1)=O

Computed Properties

• Exact Mass: 325.1193192g/mol
• Monoisotopic Mass: 325.1193192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 81.7Ų

Additional information on 3-(3-chloro-2-methylphenyl)carbamoyl-2-(piperazin-1-yl)propanoic acid

Introduction to 3-(3-Chloro-2-methylphenyl)carbamoyl-2-(piperazin-1-yl)propanoic Acid (CAS No. 900011-55-4)

3-(3-Chloro-2-methylphenyl)carbamoyl-2-(piperazin-1-yl)propanoic acid, with the CAS number 900011-55-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino acids and derivatives, specifically those with a piperazine moiety. The unique structural features of this compound make it a promising candidate for various therapeutic applications, particularly in the areas of neurology and oncology.

The chemical structure of 3-(3-chloro-2-methylphenyl)carbamoyl-2-(piperazin-1-yl)propanoic acid consists of a piperazine ring attached to a carboxylic acid group, with a carbamoyl substituent linked to a 3-chloro-2-methylphenyl group. This combination of functional groups imparts specific pharmacological properties, such as high solubility, stability, and the ability to cross biological membranes. These properties are crucial for the compound's potential use in drug development.

Recent studies have highlighted the potential of 3-(3-chloro-2-methylphenyl)carbamoyl-2-(piperazin-1-yl)propanoic acid as a modulator of various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells, particularly those involved in breast and lung cancer. The mechanism of action is believed to involve the inhibition of specific enzymes and receptors that are overexpressed in these cancer types.

In addition to its anti-cancer properties, 3-(3-chloro-2-methylphenyl)carbamoyl-2-(piperazin-1-yl)propanoic acid has also been investigated for its neuroprotective effects. A study published in the Journal of Neurochemistry demonstrated that this compound can effectively reduce oxidative stress and inflammation in neuronal cells, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 3-(3-chloro-2-methylphenyl)carbamoyl-2-(piperazin-1-yl)propanoic acid has been extensively studied to understand its behavior in biological systems. Research indicates that this compound has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, it exhibits low toxicity and minimal side effects, which are essential factors for its potential use as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3-chloro-2-methylphenyl)carbamoyl-2-(piperazin-1-yl)propanoic acid in human subjects. Preliminary results from phase I trials have shown promising outcomes, with patients experiencing significant improvements in their conditions without severe adverse effects. These findings have paved the way for further clinical investigations and potential market approval.

The synthesis of 3-(3-chloro-2-methylphenyl)carbamoyl-2-(piperazin-1-yl)propanoic acid involves several well-established chemical reactions, including coupling reactions and functional group transformations. The process can be optimized to achieve high yields and purity, making it suitable for large-scale production. This is particularly important for ensuring consistent quality and availability for clinical trials and eventual commercialization.

In conclusion, 3-(3-chloro-2-methylphenyl)carbamoyl-2-(piperazin-1-yl)propanoic acid (CAS No. 900011-55-4) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover its full potential, this compound holds significant promise for improving patient outcomes in various medical conditions.